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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703 Get Quote

Application Notes and Protocols for GSK1904529A
Introduction

GSK1904529A is a potent and selective, ATP-competitive inhibitor of the insulin-like growth

factor-1 receptor (IGF-1R) and the insulin receptor (IR).[1][2][3][4] It demonstrates significant

anti-proliferative activity in a variety of tumor cell lines and has been evaluated for its anti-tumor

effects in preclinical models.[5][6][7] These application notes provide detailed protocols for the

preparation and storage of GSK1904529A stock solutions for use in research and drug

development settings.

Chemical Properties
A summary of the key chemical properties of GSK1904529A is provided in the table below.

Property Value Reference

Molecular Formula C₄₄H₄₇F₂N₉O₅S [8]

Molecular Weight 851.96 g/mol [1][4][6]

Purity >98% [8]

Form Solid [8]
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Mechanism of Action
GSK1904529A is a reversible and ATP-competitive inhibitor of both IGF-1R and IR.[1][8] It

effectively blocks the ligand-induced autophosphorylation of these receptors, which

subsequently inhibits downstream signaling pathways, including the PI3K/AKT and MAPK/ERK

pathways.[1][5][8] This inhibition of critical signaling cascades leads to cell cycle arrest,

primarily at the G1 phase, and a reduction in cell proliferation.[1][5]

The following diagram illustrates the signaling pathway inhibited by GSK1904529A.
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Figure 1: GSK1904529A Signaling Pathway Inhibition.
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Stock Solution Preparation
GSK1904529A is sparingly soluble in aqueous solutions but is soluble in organic solvents such

as dimethyl sulfoxide (DMSO).[6][8] The following protocol describes the preparation of a 10

mM stock solution in DMSO.

Materials:

GSK1904529A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipette

Protocol:

Equilibrate the GSK1904529A powder to room temperature before opening the vial to

prevent condensation.

Weigh the required amount of GSK1904529A powder. For a 10 mM stock solution, you will

need 8.52 mg of GSK1904529A for every 1 mL of DMSO.

Add the appropriate volume of anhydrous DMSO to the vial containing the GSK1904529A
powder.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath and/or sonication can be used to aid dissolution.[6][8]

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to

minimize freeze-thaw cycles.[1]

The following diagram outlines the workflow for preparing the GSK1904529A stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.apexbt.com/downloader/document/A1302/Datasheet.pdf
https://www.abcam.com/en-us/products/biochemicals/gsk1904529a-ab273432
https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.apexbt.com/downloader/document/A1302/Datasheet.pdf
https://www.abcam.com/en-us/products/biochemicals/gsk1904529a-ab273432
https://www.selleckchem.com/products/GSK1904529A.html
https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Weigh GSK1904529A
Powder

Add Anhydrous
DMSO

Vortex/Warm/Sonicate
to Dissolve

Visually Inspect
for Particulates

Aliquot into
Single-Use Tubes

Store at Recommended
Temperature End

Click to download full resolution via product page

Figure 2: Workflow for GSK1904529A Stock Solution Preparation.

Storage of Stock Solutions
Proper storage of GSK1904529A is crucial to maintain its stability and activity.

Solid Compound:

Store the solid powder at -20°C for long-term storage, where it can be stable for up to three

years.[1]

Stock Solutions:

For long-term storage (up to one year), store the aliquoted stock solutions at -80°C.[1]

For short-term storage (up to one month), store the aliquots at -20°C.[1]

Avoid repeated freeze-thaw cycles.[1]

Storage Condition Duration Reference

Solid Powder Up to 3 years at -20°C [1]

Stock Solution in DMSO Up to 1 year at -80°C [1]

Stock Solution in DMSO Up to 1 month at -20°C [1]

Experimental Data
In Vitro Activity
GSK1904529A exhibits potent inhibitory activity against IGF-1R and IR in both cell-free and

cell-based assays.
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Assay Type Target IC₅₀ / Kᵢ Reference

Cell-free Assay IGF-1R 27 nM [1][2][8]

Cell-free Assay IR 25 nM [1][2][8]

Enzyme Inhibition IGF-1R Kᵢ = 1.6 nM [1][8]

Enzyme Inhibition IR Kᵢ = 1.3 nM [1]

Cellular Proliferation IC₅₀ Values
The anti-proliferative effects of GSK1904529A have been demonstrated across a range of

cancer cell lines.

Cell Line Cancer Type IC₅₀ Reference

TC-71 Ewing's Sarcoma 35 nM [1][6]

SK-N-MC Ewing's Sarcoma 43 nM [1][6]

NIH-3T3/LISN Fibrosarcoma 60 nM [1]

RD-ES Ewing's Sarcoma 62 nM [1]

COLO 205 Colorectal Cancer 61 nM [1]

NCI-H929 Multiple Myeloma 81 nM [6]

MCF7 Breast Cancer 137 nM [6]

Disclaimer: This information is intended for research use only and is not for use in diagnostic or

therapeutic procedures. Researchers should always refer to the manufacturer's specific

instructions and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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